N-[3-(acetylamino)phenyl]-2,4-dimethoxybenzamide

• IUPAC Name: N-(3-acetamidophenyl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C17H18N2O4/c1-11(20)18-12-5-4-6-13(9-12)19-17(21)15-8-7-14(22-2)10-16(15)23-3/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key: LDNMVXGPFKHGRA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

N-[3-(acetylamino)phenyl]-2,4-dimethoxybenzamide, commonly known as DAPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DAPB belongs to the class of benzamides and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

DAPB has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biochemical and physiological effects that make it a valuable tool for researchers. One of the most significant applications of DAPB is in the study of the dopamine D1 receptor. DAPB has been found to be a selective and potent D1 receptor agonist, making it a valuable tool for studying the role of this receptor in various physiological processes.

Mechanism of Action

The mechanism of action of DAPB involves its binding to the dopamine D1 receptor. This binding activates the receptor, leading to the activation of various intracellular signaling pathways. The activation of these pathways leads to the various biochemical and physiological effects observed with DAPB.
Biochemical and Physiological Effects:
DAPB has been found to exhibit various biochemical and physiological effects. It has been shown to increase the release of dopamine in the prefrontal cortex, leading to improved cognitive function. DAPB has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal survival and plasticity. Additionally, DAPB has been found to exhibit antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the significant advantages of DAPB is its selectivity and potency for the dopamine D1 receptor. This selectivity makes it a valuable tool for studying the role of this receptor in various physiological processes. However, one of the limitations of DAPB is its relatively low solubility in water, which can make it challenging to work with in certain experimental setups.

Future Directions

There are several future directions for the study of DAPB. One of the most significant areas of research is the development of more potent and selective D1 receptor agonists. Additionally, there is a need for further research into the role of DAPB in various physiological processes, including its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.
Conclusion:
In conclusion, DAPB is a valuable tool for scientific research, with its potential applications in the study of the dopamine D1 receptor and various physiological processes. Its selectivity and potency make it a valuable tool for researchers, and future research is needed to explore its potential therapeutic applications further.

Synthesis Methods

The synthesis of DAPB involves the reaction of 2,4-dimethoxybenzoic acid with thionyl chloride to form 2,4-dimethoxybenzoyl chloride. The resulting compound is then reacted with 3-aminoacetophenone to form N-[3-(acetylamino)phenyl]-2,4-dimethoxybenzamide. The purity of the synthesized compound can be confirmed using various analytical techniques such as nuclear magnetic resonance spectroscopy (NMR) and high-performance liquid chromatography (HPLC).